Cas no 930112-00-8 (5-Hydroxy-1-tosyl-1H-indole-3-carboxylic acid)

• Product Name: 5-Hydroxy-1-tosyl-1H-indole-3-carboxylic acid
• CAS No: 930112-00-8
• MF: C₁₇H₁₅NO₅S
• MW: 345.369703531265
• MDL: MFCD11617128
• CID: 1040483
• PubChem ID: 70700909
• Update Time: 2025-05-25

5-Hydroxy-1-tosyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-1-tosyl-1H-indole-3-carboxylic acid
• 1h-indole-3-carboxylic acid,5-hydroxy-1-[(4-methylphenyl)sulfonyl]-,methyl ester
• 1H-INDOLE-3-CARBOXYLIC ACID, 5-HYDROXY-1-[(4-METHYLPHENYL)SULFONYL]-, METHYL ESTER
• 1h-indole-3-carboxylic acid, 5-hydroxy-1-[(4-Methylphenyl)sulfonyl]-, Methyl
• 5-Hydroxy-2-methyl-1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid
• methyl 5-hydroxy-1-tosyl-1H-indole-3-carboxylate
• AKOS016006352
• 5-hydroxy-1-(4-methylphenyl)sulfonylindole-3-carboxylic acid
• DTXSID50743697
• DB-333027
• 930112-00-8
• 5-Hydroxy-1-(4-methylbenzene-1-sulfonyl)-1H-indole-3-carboxylic acid

• MDL： MFCD11617128
• Inchi： 1S/C17H15NO5S/c1-11-3-6-13(7-4-11)24(21,22)18-10-15(17(20)23-2)14-9-12(19)5-8-16(14)18/h3-10,19H,1-2H3
• InChI Key： HHUDNSMGSYFQFB-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C=C(O)C=C2)C(C(OC)=O)=C1

Computed Properties

• Exact Mass: 331.05144369g/mol
• Monoisotopic Mass: 331.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 568.3±60.0 °C(Predicted)
• pka: 8.32±0.40(Predicted)

5-Hydroxy-1-tosyl-1H-indole-3-carboxylic acid Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-Hydroxy-1-tosyl-1H-indole-3-carboxylic acid

Exploring the Potential of 5-Hydroxy-1-Tosyl-1H-Indole-3-Carboxylic Acid (CAS No. 930112-00-8) in Modern Medicinal Chemistry

The compound 5-Hydroxy-1-tosyl-1H-indole-3-carboxylic acid, identified by the CAS registry number 930112-00-8, represents a structurally complex indole derivative with emerging significance in pharmaceutical research. Its unique chemical architecture—comprising a hydroxyl group at position 5, a tosyl (tosyloxy) substituent at position 1, and a carboxylic acid moiety at position 3—positions it as a versatile scaffold for exploring bioactivity modulation. Recent advancements in synthetic methodologies and computational modeling have intensified interest in this compound's potential applications, particularly in drug discovery programs targeting oncology and neurodegenerative disorders.

Indole scaffolds, as foundational motifs in medicinal chemistry, are renowned for their ability to interact with diverse biological targets such as kinases, ion channels, and nuclear receptors. The presence of the tosyl group (p-toluenesulfonyloxy) confers enhanced stability during synthesis while enabling precise functionalization. A 2023 study published in Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit selective inhibition of cyclin-dependent kinases (CDKs), critical regulators of cell cycle progression. Researchers highlighted that the hydroxyl group's steric orientation modulates binding affinity, suggesting opportunities for structure-based optimization.

In preclinical studies, this compound has shown promising antiproliferative effects against triple-negative breast cancer cell lines when combined with standard chemotherapeutics. A collaborative effort between MIT and Pfizer reported synergistic interactions with paclitaxel through allosteric modulation of microtubule dynamics, as evidenced by live-cell imaging assays. The carboxylic acid functionality was identified as a key determinant for membrane permeability, enabling efficient intracellular delivery without compromising pharmacokinetic profiles.

Synthetic chemists have leveraged the CAS No. 930112-00-8 structure to develop novel prodrugs for neuroprotective applications. A team at Stanford University recently synthesized ester conjugates designed to cross the blood-brain barrier, demonstrating neuroprotective effects against α-synuclein aggregation in Parkinson’s disease models. Computational docking studies revealed that the indole core binds to histone deacetylase 6 (HDAC6), a target implicated in protein clearance pathways—a discovery validated through CRISPR-based knockout experiments.

The integration of machine learning algorithms has further accelerated exploration of this compound’s utility. In a groundbreaking 2024 study from ETH Zurich, deep neural networks predicted that substituting the tosyl group with fluorinated aryl groups could enhance selectivity toward GABA_A receptors without increasing off-target liabilities. Such insights underscore the compound’s role as an ideal template for rational drug design workflows.

In industrial settings, scalable synthesis protocols have been optimized using continuous flow chemistry systems. A recent patent filing describes a two-step process involving microwave-assisted condensation followed by enzymatic hydrolysis, achieving >95% purity with reduced solvent consumption compared to traditional batch methods. This advancement aligns with growing industry emphasis on sustainable synthesis practices.

Clinical translation studies are now focusing on evaluating its potential as an adjunct therapy for inflammatory bowel disease (IBD). Preclinical data from mouse colitis models indicate that topical formulations reduce pro-inflammatory cytokine production via NF-kB pathway inhibition without inducing immunosuppression—a critical advantage over current steroid-based treatments.

The structural versatility of 5-hydroxy-indole derivatives is exemplified by their dual roles as both enzyme inhibitors and receptor ligands. For instance, substituting the carboxylic acid with bioisosteric groups like tetrazoles has enabled selective PPARγ agonism while maintaining metabolic stability—a strategy currently under evaluation for type 2 diabetes management.

Ongoing research also explores its applications in radiopharmaceutical development due to its favorable coordination properties with lanthanide ions. Preliminary results from UCLA’s Center for Molecular Imaging show promising PET imaging capabilities when conjugated with gadolinium complexes, offering new avenues for non-invasive disease monitoring.

This multifaceted profile positions CAS No. 930112-00-8 compounds at the forefront of next-generation therapeutics development. As interdisciplinary collaborations between chemists and systems biologists intensify, this indole derivative continues to serve as both a valuable research tool and a promising lead molecule across diverse therapeutic areas—from oncology to neurology—while adhering to evolving standards for safety and sustainability in pharmaceutical innovation.